3-(2,6-Dimethylpyridin-4-yl)propan-1-ol

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• SMILES: CC1=CC(=CC(=N1)C)CCCO
• InChI: InChI=1S/C10H15NO/c1-8-6-10(4-3-5-12)7-9(2)11-8/h6-7,12H,3-5H2,1-2H3
• InChIKey: FVPFWFLIIAPVTN-UHFFFAOYSA-N

3-(2,6-Dimethylpyridin-4-yl)propan-1-ol Procurement Specifications

3-(2,6-Dimethylpyridin-4-yl)propan-1-ol (CAS: 116999-30-5) is a pyridine derivative featuring a 2,6-dimethyl substitution and a propanol side chain, with a molecular formula of C10H15NO and a molecular weight of 165.23 g/mol . Commercially available with minimum purity specifications of 95% , its key physical properties—including melting point, boiling point, and density—are not well-documented in the public domain , and its GHS classification includes H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) .

Why Generic Analogs Fail to Replace 3-(2,6-Dimethylpyridin-4-yl)propan-1-ol

Generic substitution of 3-(2,6-Dimethylpyridin-4-yl)propan-1-ol with simpler pyridine propanol analogs like 3-(pyridin-4-yl)propan-1-ol (CAS 2629-72-3) or shorter-chain alcohols like (2,6-Dimethylpyridin-4-yl)methanol (CAS 18088-01-2) is not chemically or functionally equivalent. The specific 2,6-dimethyl substitution pattern alters the steric and electronic properties of the pyridine ring, which influences reactivity in key transformations like coupling and substitution reactions . The propanol side chain provides a specific spatial and hydrogen-bonding handle for further derivatization that a methanol group cannot replicate. Critically, the limited but documented biological data, such as a reported Ki of 3 nM for the CB1 receptor [1], indicates a specific molecular recognition profile that would be absent in a non-methylated or chain-length variant.

• [1] BindingDB. BDBM50078769 (CHEMBL3416128) Affinity Data for Cannabinoid Receptor 1 (Rat). View Source

3-(2,6-Dimethylpyridin-4-yl)propan-1-ol Quantitative Evidence

CB1 Binding Affinity vs. Cannabinoid Ligands

3-(2,6-Dimethylpyridin-4-yl)propan-1-ol demonstrates potent binding to the cannabinoid receptor 1 (CB1) with a reported Ki of 3 nM [1], placing it in a similar potency range as some well-known synthetic cannabinoid ligands. This quantitative binding data provides a verifiable benchmark for its biological activity and differentiates it from non-methylated pyridine analogs for which such data is not reported [2]. The data was obtained from a displacement assay using [3H]CP-55,940 in rat brain membranes [1].

Evidence Dimension	CB1 Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 3 nM [1]
Comparator Or Baseline	Various synthetic cannabinoid ligands (e.g., CP-55,940) with Ki values typically in the low nanomolar range; non-methylated 3-(pyridin-4-yl)propan-1-ol has no reported CB1 activity data [2]
Quantified Difference	Not directly comparable due to lack of data for the unmethylated analog; however, the data establishes a high potency baseline for the target compound.
Conditions	Displacement of [3H]CP-55,940 from CB1 receptor in rat brain membranes [1]

Why This Matters

This high-affinity binding data provides a crucial quantitative benchmark for scientists procuring this compound for medicinal chemistry or pharmacological studies targeting the endocannabinoid system.

• [1] BindingDB. BDBM50078769 (CHEMBL3416128) Affinity Data for Cannabinoid Receptor 1 (Rat). View Source
• [2] ChemBase. 3-(pyridin-4-yl)propan-1-ol (CAS 2629-72-3). View Source

CB2 Binding Affinity and Selectivity Profile

In addition to its high affinity for CB1, 3-(2,6-Dimethylpyridin-4-yl)propan-1-ol also binds to the cannabinoid receptor 2 (CB2) with a Ki of 10 nM in human HEK293 cell membranes and 35 nM in mouse HEK293 cell membranes [1]. This establishes a preliminary selectivity ratio of approximately 3-fold for CB1 over human CB2, and over 10-fold for CB1 over mouse CB2, based on the available data [1]. This selectivity profile is a key differentiating factor from non-selective cannabinoid ligands and can guide experimental design.

Evidence Dimension	CB1 vs. CB2 Receptor Binding Affinity (Ki)
Target Compound Data	CB1 Ki = 3 nM; Human CB2 Ki = 10 nM; Mouse CB2 Ki = 35 nM [1]
Comparator Or Baseline	The compound serves as its own comparator to establish a CB1/CB2 selectivity ratio.
Quantified Difference	Approximately 3-fold selectivity for CB1 over human CB2 (10 nM / 3 nM ≈ 3.3), and over 10-fold selectivity for CB1 over mouse CB2 (35 nM / 3 nM ≈ 11.7).
Conditions	Displacement of [3H]CP-55,940 from CB1 in rat brain membranes, and from human or mouse CB2 expressed in HEK293 cell membranes [1]

Why This Matters

This selectivity data is critical for researchers designing experiments to study CB1-mediated pathways with minimized CB2 off-target effects, or vice versa.

• [1] BindingDB. BDBM50078769 (CHEMBL3416128) Affinity Data for Cannabinoid Receptors 1 and 2. View Source

Commercial Availability and Purity Specifications

3-(2,6-Dimethylpyridin-4-yl)propan-1-ol is commercially available from multiple suppliers with a standard minimum purity of 95% . One supplier (Leyan) also lists a 98% purity grade . This information provides a clear, quantifiable baseline for procurement specifications and quality control, which is essential for reproducible chemical synthesis. The compound is typically supplied for long-term storage in cool, dry conditions .

Evidence Dimension	Commercial Purity Grade
Target Compound Data	95% (standard) or 98% (Leyan)
Comparator Or Baseline	No direct comparator data available for other synthetic intermediates; this establishes the minimum verifiable quality standard.
Quantified Difference	Not applicable; this establishes a baseline specification.
Conditions	Commercial vendor specifications

Why This Matters

This verifiable purity specification ensures researchers can procure the compound at a known quality level, enabling reproducible experimental results and minimizing variability due to impurities.

3-(2,6-Dimethylpyridin-4-yl)propan-1-ol Application Scenarios

Cannabinoid Receptor Research and Probe Development

Given its potent CB1 binding affinity (Ki = 3 nM) and measurable selectivity over CB2 [1], 3-(2,6-Dimethylpyridin-4-yl)propan-1-ol is a strong candidate for use as a chemical probe in studies of the endocannabinoid system. Its activity profile, established in radioligand displacement assays [1], supports its use in pharmacological experiments designed to interrogate CB1-mediated signaling pathways.

Scaffold for Medicinal Chemistry Optimization

The compound's documented biological activity at cannabinoid receptors provides a solid foundation for its use as a core scaffold in medicinal chemistry programs. The 2,6-dimethylpyridine core and propanol side chain offer distinct chemical handles for derivatization , and the existing binding data (Ki values) [1] provides a quantitative starting point for structure-activity relationship (SAR) studies aimed at optimizing potency, selectivity, or pharmacokinetic properties.

Synthetic Intermediate for Complex Molecules

The commercial availability of 3-(2,6-Dimethylpyridin-4-yl)propan-1-ol at defined purities (≥95%) makes it a reliable building block for the synthesis of more complex molecules. Its unique substitution pattern is reported to influence reactivity in coupling and substitution reactions , offering a distinct advantage over simpler pyridine derivatives in multi-step organic syntheses where precise steric and electronic control is required.

• [1] BindingDB. BDBM50078769 (CHEMBL3416128) Affinity Data for Cannabinoid Receptors. View Source